Cas no 154496-66-9 (4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)-)
154496-66-9 structure
Product Name:4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)-
CAS No:154496-66-9
MF:C15H19N3S
MW:273.396461725235
CID:188655
PubChem ID:1872876
Update Time:2025-04-19
4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)-
- N-benzyl-6-methyl-2-propan-2-ylsulfanylpyrimidin-4-amine
- DTXSID60165644
- 6-Methyl-2-((1-methylethyl)thio)-N-(phenylmethyl)-4-pyrimidinamine
- 4-Pyrimidinamine, 6-methyl-2-((1-methylethyl)thio)-N-(phenylmethyl)-
- N-Benzyl-2-(isopropylthio)-6-methylpyrimidin-4-amine
- 154496-66-9
-
- Inchi: 1S/C15H19N3S/c1-11(2)19-15-17-12(3)9-14(18-15)16-10-13-7-5-4-6-8-13/h4-9,11H,10H2,1-3H3,(H,16,17,18)
- InChI Key: GGWSRDHQTHLTSI-UHFFFAOYSA-N
- SMILES: S(C1=NC(C)=CC(=N1)NCC1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 273.13017
- Monoisotopic Mass: 273.129968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 63.1
Experimental Properties
- Density: 1.14
- Boiling Point: 426.3°C at 760 mmHg
- Flash Point: 211.6°C
- Refractive Index: 1.599
- PSA: 37.81
4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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